3-(4H-1,2,4-triazol-4-ylmethyl)aniline CAS number 252928-92-0
3-(4H-1,2,4-triazol-4-ylmethyl)aniline CAS number 252928-92-0
An In-Depth Technical Guide to 3-(4H-1,2,4-triazol-4-yl)aniline: A Privileged Scaffold for Modern Drug Discovery
Foreword: The Senior Scientist's Perspective
In the landscape of medicinal chemistry, certain molecular frameworks consistently reappear in successful therapeutic agents. We term these "privileged scaffolds" due to their inherent ability to interact with multiple biological targets in a specific and favorable manner. The 1,2,4-triazole ring is a quintessential example of such a scaffold, forming the core of numerous antifungal, anticancer, and antiviral drugs.[1][2][3] This guide focuses on a particularly promising, yet underexplored, building block: 3-(4H-1,2,4-triazol-4-yl)aniline (CAS No. 252928-92-0).
While direct literature on this specific molecule is sparse[4], its structure represents a powerful convergence of two synthetically versatile and biologically significant moieties: the stable 1,2,4-triazole heterocycle and the reactive aniline anchor. This document is structured not as a review of existing data, but as a forward-looking technical manual for the research scientist. We will dissect the molecule's fundamental properties, propose robust synthetic strategies, and explore the vast therapeutic potential that can be unlocked through its derivatization. The insights herein are built upon decades of established principles in triazole and aniline chemistry, providing a solid foundation for innovation.
Section 1: Core Molecular Profile & Physicochemical Properties
Understanding the foundational characteristics of a starting material is critical for all subsequent experimental design. 3-(4H-1,2,4-triazol-4-yl)aniline is a solid at room temperature, possessing a unique combination of a polar, hydrogen-bond-accepting triazole ring and a nucleophilic aromatic amine.[5]
| Property | Value | Source |
| CAS Number | 252928-92-0 | [5][6] |
| Molecular Formula | C₈H₈N₄ | [6] |
| Molecular Weight | 160.18 g/mol | [5][6] |
| Synonyms | 3-(1,2,4-triazol-4-yl)aniline, 3-(4H-1,2,4-triazol-4-yl)phenylamine | [6] |
| Physical Form | Solid | [5] |
| SMILES | NC1=CC(N2C=NN=C2)=CC=C1 | [5] |
| InChI Key | WPGPBPCIYBWYMQ-UHFFFAOYSA-N | [5] |
Predicted Spectroscopic Signature
While specific experimental spectra for this compound are not widely published, a competent chemist can predict its characteristic signals based on extensive data from analogous structures.[7][8]
-
¹H-NMR: We anticipate a singlet for the two equivalent triazole protons (C-H) in the downfield region (δ 8.0-9.0 ppm). The protons on the aniline ring will present as a complex multiplet system in the aromatic region (δ 6.5-7.5 ppm). A broad singlet, corresponding to the amine (-NH₂) protons, would also be expected, with its chemical shift being solvent-dependent.
-
¹³C-NMR: Signals for the triazole carbons would likely appear around δ 140-150 ppm. The carbons of the phenyl ring would resonate in the typical δ 110-140 ppm range, with the carbon attached to the amino group being the most shielded.
-
FT-IR: Key vibrational bands would include N-H stretching of the primary amine (approx. 3300-3500 cm⁻¹), C=N and N-N stretching from the triazole ring (approx. 1400-1650 cm⁻¹), and C-H stretching from the aromatic rings (approx. 3000-3100 cm⁻¹).[9]
Safety & Handling
As a responsible scientist, safety is paramount. This compound is classified as acutely toxic if swallowed and requires careful handling in a controlled laboratory environment.
-
GHS Pictogram: GHS06 (Skull and Crossbones)[5]
-
Signal Word: Danger[5]
-
Hazard Statement: H301 (Toxic if swallowed)[5]
-
Precautionary Statement: P301 + P310 (IF SWALLOWED: Immediately call a POISON CENTER/doctor)[5]
-
Storage: Store at 4°C, protected from light.[6]
Section 2: Synthesis and Derivatization Logic
The true value of 3-(4H-1,2,4-triazol-4-yl)aniline lies in its synthetic tractability. The molecule presents two primary handles for chemical modification, allowing for the systematic construction of diverse compound libraries.
Proposed Synthetic Pathway
A logical and efficient synthesis can be proposed based on established methods for forming N-aryl-1,2,4-triazoles. The key disconnection is at the phenyl-nitrogen bond of the triazole. A plausible route involves the reaction of 3-aminoaniline with N,N-dimethylformamide azine dihydrochloride or a similar reagent capable of forming the 4-substituted triazole ring.
The Dual-Handle Derivatization Strategy
The aniline amine and the triazole ring are orthogonal reactive sites that enable a modular approach to library synthesis. This strategy allows for the exploration of structure-activity relationships (SAR) in a controlled and logical manner.
This modularity is a key asset. For example, a library can be created by first synthesizing a common sulfonamide intermediate via the aniline group, and then exploring various substitutions on another part of the molecule. This approach is efficient and accelerates the discovery of lead compounds.
Section 3: Pharmacological Potential & Drug Discovery Applications
The 1,2,4-triazole nucleus is a cornerstone of modern medicine. Its derivatives have demonstrated a remarkable breadth of biological activities.[10][11] By coupling this privileged scaffold with an aniline linker, 3-(4H-1,2,4-triazol-4-yl)aniline serves as an ideal starting point for programs targeting a range of diseases.
| Therapeutic Area | Documented Activity of 1,2,4-Triazole Analogs | Key References |
| Infectious Disease | Antifungal, Antibacterial, Antimicrobial | [1][10][12] |
| Oncology | Anticancer, Antiproliferative | [8][13] |
| Inflammation | Anti-inflammatory, Analgesic | [10] |
| Virology | Antiviral | [2][11] |
| Neurology | Anticonvulsant | [9] |
Primary Mechanism of Action: Antifungal Activity
The most well-characterized mechanism for triazole-based drugs is the inhibition of fungal ergosterol biosynthesis.[1] Ergosterol is an essential component of the fungal cell membrane, analogous to cholesterol in mammals. Triazole antifungals specifically inhibit the cytochrome P450 enzyme lanosterol 14α-demethylase (CYP51). This inhibition depletes ergosterol and leads to the accumulation of toxic sterol precursors, ultimately disrupting membrane integrity and arresting fungal growth. The high specificity of triazoles for the fungal CYP51 enzyme over its human counterpart is a key reason for their therapeutic success.[1]
In Silico & ADMET Considerations
Modern drug development relies heavily on computational modeling to predict a compound's viability before committing to costly synthesis. For derivatives of 3-(4H-1,2,4-triazol-4-yl)aniline, researchers would employ a suite of in silico tools.
-
Molecular Docking: To predict how a designed derivative might bind to a target protein (like CYP51 or a cancer-related kinase), docking studies are essential. These simulations provide insights into binding affinity and key interactions (e.g., hydrogen bonds, hydrophobic interactions).[14][15]
-
ADMET Prediction: The absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile of a potential drug is critical. Web-based tools like SwissADME and ProTox-II are frequently used to predict properties such as Lipinski's rule of five, bioavailability, and potential toxicities, guiding the design of molecules with more drug-like properties.[8]
Section 4: Exemplar Experimental Protocol
To translate theory into practice, this section provides a detailed, representative protocol for one of the key derivatization reactions: the synthesis of a Schiff base (imine) from the aniline moiety. This procedure is based on well-established methods and exemplifies the straightforward chemistry involved.[16]
Objective: To synthesize a Schiff base derivative from 3-(4H-1,2,4-triazol-4-yl)aniline and a substituted benzaldehyde.
Materials:
-
3-(4H-1,2,4-triazol-4-yl)aniline (1.0 eq)
-
4-Chlorobenzaldehyde (1.05 eq)
-
Ethanol (Anhydrous)
-
Glacial Acetic Acid (catalytic amount, ~2-3 drops)
-
Round-bottom flask with reflux condenser
-
Stirring plate and magnetic stir bar
Procedure:
-
Reaction Setup: In a 50 mL round-bottom flask, dissolve 3-(4H-1,2,4-triazol-4-yl)aniline (e.g., 1.60 g, 10 mmol) in 20 mL of anhydrous ethanol. Add a magnetic stir bar.
-
Reagent Addition: To the stirring solution, add 4-chlorobenzaldehyde (e.g., 1.55 g, 11 mmol). Follow this with the addition of 2-3 drops of glacial acetic acid to catalyze the reaction.
-
Reflux: Attach the reflux condenser and heat the reaction mixture to reflux (approx. 80°C). Maintain reflux with stirring for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).
-
Workup & Isolation: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. A precipitate should form. If not, reduce the solvent volume under reduced pressure.
-
Purification: Collect the solid product by vacuum filtration. Wash the solid with a small amount of cold ethanol to remove any unreacted starting material.
-
Drying & Characterization: Dry the purified product in a vacuum oven. Characterize the final compound using ¹H-NMR, ¹³C-NMR, FT-IR, and Mass Spectrometry to confirm its structure and purity.
Conclusion
3-(4H-1,2,4-triazol-4-yl)aniline, CAS 252928-92-0, stands out not for what has been published about it, but for its immense untapped potential. It is a molecule perfectly poised for exploitation in modern drug discovery. Its synthesis is feasible through established chemical routes, and its dual reactive sites—the aniline amine and the triazole core—offer a robust platform for creating vast and diverse libraries of novel compounds. Grounded in the proven success of the 1,2,4-triazole pharmacophore, derivatives of this compound are prime candidates for screening programs targeting fungal infections, cancer, and a host of other diseases. This guide serves as a foundational blueprint for researchers and scientists to begin harnessing the power of this versatile chemical building block.
References
-
ResearchGate. Synthesis and Spectral Characterization of 1,2,4-triazole derivatives. [Link]
-
KTU AVES. Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. [Link]
-
European Journal of Chemistry. Investigations on spectroscopic characterizations, molecular docking, NBO, drug-Likeness, and ADME properties of 4H-1,2,4-triazol-4-amine by combined computational approach. [Link]
-
ResearchGate. Investigations on spectroscopic characterizations, molecular docking, NBO, drug-Likeness, and ADME properties of 4H-1,2,4-triazo. [Link]
-
PubChem. 3-(4h-1,2,4-triazol-4-yl)aniline. [Link]
-
Pharmacia. Biological features of new 1,2,4-triazole derivatives (a literature review). [Link]
-
International Journal of Pharmaceutical Sciences Review and Research. 1,2,4-Triazole Derivatives Targeting Fungal 14-Alpha Demethylase Enzyme: An Insilico Approach. [Link]
-
Turkish Journal of Chemistry. Synthesis and biological activities of methylene-4H-1,2,4-triazole derivatives. [Link]
-
Royal Society of Chemistry. Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. [Link]
-
ARKAT USA. Synthesis, characterization and biological evaluation of 1-(1H-1,2,3- triazol-4- yl)methyl)-1-pyrazolo[3,4-b]quinoline derivatives. [Link]
-
Wiley Online Library. New 1H‐1,2,4‐Triazolyl Derivatives as Antimicrobial Agents. [Link]
-
MDPI. 2-((4-Amino-5-((2,4-dichlorophenoxy)methyl)-4H-1,2,4-triazol-3-yl)thio). [Link]
-
ResearchGate. Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. [Link]
-
Semantic Scholar. Aniline Derivatives Containing 1-Substituted 1,2,3-Triazole. [Link]
-
MDPI. Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs. [Link]
-
PubMed. Molecular descriptors and in silico studies of 4-((5-(decylthio)-4-methyl-4n-1,2,4-triazol-3-yl)methyl)morpholine as a potential drug for the treatment of fungal pathologies. [Link]
-
PMC (National Center for Biotechnology Information). An insight on medicinal attributes of 1,2,4-triazoles. [Link]
-
Bentham Science. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. [Link]
-
PMC (National Center for Biotechnology Information). 4-Methyl-1,2,3-Triazoles as N-Acetyl-Lysine Mimics Afford Potent BET Bromodomain Inhibitors with Improved Selectivity. [Link]
Sources
- 1. ijpsjournal.com [ijpsjournal.com]
- 2. 2-((4-Amino-5-((2,4-dichlorophenoxy)methyl)-4H-1,2,4-triazol-3-yl)thio)-1-(5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one [mdpi.com]
- 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 4. PubChemLite - 3-(4h-1,2,4-triazol-4-yl)aniline (C8H8N4) [pubchemlite.lcsb.uni.lu]
- 5. 3-(4H-1,2,4-Triazol-4-yl)aniline DiscoveryCPR 252928-92-0 [sigmaaldrich.com]
- 6. chemscene.com [chemscene.com]
- 7. elar.urfu.ru [elar.urfu.ru]
- 8. mdpi.com [mdpi.com]
- 9. researchgate.net [researchgate.net]
- 10. Biological features of new 1,2,4-triazole derivatives (a literature review) | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
- 11. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Secure Verification [radar.ibiss.bg.ac.rs]
- 13. 4-Methyl-1,2,3-Triazoles as N-Acetyl-Lysine Mimics Afford Potent BET Bromodomain Inhibitors with Improved Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Investigations on spectroscopic characterizations, molecular docking, NBO, drug-Likeness, and ADME properties of 4H-1,2,4-triazol-4-amine by combined computational approach | European Journal of Chemistry [eurjchem.com]
- 15. Molecular descriptors and in silico studies of 4-((5-(decylthio)-4-methyl-4n-1,2,4-triazol-3-yl)methyl)morpholine as a potential drug for the treatment of fungal pathologies - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. abis-files.ktu.edu.tr [abis-files.ktu.edu.tr]
